N-(5-bromo-2-pyridinyl)-3-methoxy-2-naphthamide

• IUPAC Name: N-(5-bromopyridin-2-yl)-3-methoxynaphthalene-2-carboxamide
• InChI: InChI=1S/C17H13BrN2O2/c1-22-15-9-12-5-3-2-4-11(12)8-14(15)17(21)20-16-7-6-13(18)10-19-16/h2-10H,1H3,(H,19,20,21)
• InChI Key: JVUOBULPEOCTAQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=CC=CC=C2C=C1C(=O)NC3=NC=C(C=C3)Br
• Molecular Formula: C17H13BrN2O2
• Molecular Weight: 357.2 g/mol

Description

N-(5-bromo-2-pyridinyl)-3-methoxy-2-naphthamide, also known as BRD-6929, is a small molecule inhibitor that has been developed for research purposes. This compound has been shown to have potential therapeutic applications in various diseases, including cancer and inflammation. In

Mechanism of Action

N-(5-bromo-2-pyridinyl)-3-methoxy-2-naphthamide inhibits the activity of BET proteins by binding to a specific pocket on the protein surface. This binding prevents the protein from interacting with other proteins and DNA, thereby inhibiting its activity. This inhibition leads to the downregulation of genes that are involved in the development and progression of various diseases, including cancer and inflammation.
Biochemical and Physiological Effects:
N-(5-bromo-2-pyridinyl)-3-methoxy-2-naphthamide has been shown to have significant biochemical and physiological effects in various disease models. In cancer models, it has been found to inhibit the growth and proliferation of cancer cells by downregulating the expression of genes that are involved in cell cycle progression and survival. In inflammation models, it has been found to reduce the production of pro-inflammatory cytokines and chemokines, thereby reducing inflammation.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-(5-bromo-2-pyridinyl)-3-methoxy-2-naphthamide is its specificity for BET proteins. This specificity allows for the selective inhibition of BET proteins without affecting other proteins or pathways. This specificity also allows for the identification of novel targets for therapeutic intervention. However, one of the limitations of N-(5-bromo-2-pyridinyl)-3-methoxy-2-naphthamide is its poor solubility, which can limit its use in in vivo studies.

Future Directions

There are several future directions for the research and development of N-(5-bromo-2-pyridinyl)-3-methoxy-2-naphthamide. One possible direction is the optimization of the compound's pharmacokinetic properties, including its solubility and bioavailability, to improve its efficacy in in vivo studies. Another direction is the identification of novel targets for therapeutic intervention based on the specificity of N-(5-bromo-2-pyridinyl)-3-methoxy-2-naphthamide for BET proteins. Finally, the development of combination therapies using N-(5-bromo-2-pyridinyl)-3-methoxy-2-naphthamide and other inhibitors may provide a more effective treatment option for various diseases.

Scientific Research Applications

N-(5-bromo-2-pyridinyl)-3-methoxy-2-naphthamide has been shown to have potential therapeutic applications in various diseases, including cancer and inflammation. It has been found to inhibit the activity of a class of enzymes known as bromodomain and extra-terminal domain (BET) proteins. BET proteins are involved in the regulation of gene expression, and their overexpression has been linked to various diseases, including cancer and inflammation.